n-(4-Fluoro-2-trifluoromethyl-benzyl)-o-methyl-hydroxylamine

• Molecular Formula: C9H9F4NO
• Molecular Weight: 223.17 g/mol
• IUPAC Name: 1-[4-fluoro-2-(trifluoromethyl)phenyl]-N-methoxymethanamine
• InChI: InChI=1S/C9H9F4NO/c1-15-14-5-6-2-3-7(10)4-8(6)9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key: AHDYSTTZURBUQY-UHFFFAOYSA-N
• Canonical SMILES: CONCC1=C(C=C(C=C1)F)C(F)(F)F

Description

N-(4-Fluoro-2-trifluoromethyl-benzyl)-o-methyl-hydroxylamine is a useful research compound. Its molecular formula is C9H9F4NO and its molecular weight is 223.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Reduction of 4-fluoro-2-trifluoromethyl-benzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil after chromatography on silica gel (elution hexane-ethyl acetate 8:2) (35% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 3.55 (3H, s, OCH3), 4.21 (2H, s, NCH2), 5.76 (1H, broad, NH), 7.26 (1H, m, aromatic), 7.38 (1H, m, aromatic), 7.64 (1H, m, aromatic). The hydrochloride salt was obtained as a white solid: mp 138-140° C. Anal. calcd for C9H9F4NO—HCl: C, 41.64; H, 3.88; N, 5.39. Found: C, 41.49; H, 3.68; N, 5.26.